2-{[2-(4-Ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-YL]sulfanyl}-N,N-diethylacetamide

• IUPAC Name: 2-[[14-(4-ethoxyphenyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13,15-octaen-16-yl]sulfanyl]-N,N-diethylacetamide
• InChI: InChI=1S/C29H29N3O3S/c1-4-32(5-2)26(33)18-36-29-24-17-23-22-10-8-7-9-19(22)13-16-25(23)35-28(24)30-27(31-29)20-11-14-21(15-12-20)34-6-3/h7-16H,4-6,17-18H2,1-3H3
• InChI Key: YGOVXJAABILABK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC(=NC2=C1CC3=C(O2)C=CC4=CC=CC=C34)C5=CC=C(C=C5)OCC
• Molecular Formula: C29H29N3O3S
• Molecular Weight: 499.6 g/mol

Description

Molecular Structure Analysis

The compound has a linear formula of C24H29N3O3S2. It has a complex structure with multiple functional groups, including an ethoxyphenyl group, a diazatetraphenyl group, and a diethylacetamide group.

Scientific Research Applications

Synthesis and Characterization

Several studies have been dedicated to synthesizing and characterizing compounds with structures related to the specified chemical, demonstrating a wide interest in exploring the potential of such molecules. For example, research into the synthesis of thiazoles, pyridone, and other derivatives bearing a biologically active sulfonamide moiety has shown promising antimicrobial activities, highlighting the versatility of these compounds in creating potential antimicrobial agents (Darwish et al., 2014). Moreover, the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors demonstrate the therapeutic potential of such derivatives in cancer treatment (Shukla et al., 2012).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of newly synthesized derivatives have been a significant focus of research. The synthesis of novel thiazole, pyridone, chromene, hydrazone derivatives bearing a biologically active sulfonamide moiety has been explored, with compounds showing promising results against various bacterial and fungal strains (Darwish et al., 2014). Another study on the synthesis of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}-N-substituted acetamides as potential antimicrobial and hemolytic agents highlights the potential of these compounds in treating infections and their safety profile regarding hemolytic activity (Rehman et al., 2016).

Antiulcer and Anticancer Activities

Compounds related to the specified chemical have also been studied for their potential antiulcer and anticancer activities. For instance, the synthesis and antiulcer activity study of 1,4-dihydropyridines and their Mannich bases with sulfanilamide suggest that certain modifications can enhance the antiulcer potential of these compounds, indicating a promising area for developing new treatments (Subudhi et al., 2009). Additionally, the synthesis and characterization of 2-aryl-4-arylsulfonyl-5-RS-1,3-oxazoles and their in vitro anticancer evaluation against various cancer cell lines underscore the potential of such derivatives in oncology (Zyabrev et al., 2022).